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Compound of Interest

Compound Name: Sudan Green

Cat. No.: B13729522

Note on "Sudan Green": The term "Sudan Green" is not a standard, recognized name for a
specific chemical dye in common scientific literature. It is possible that this name refers to a
specific proprietary mixture, a less common dye, or a green counterstain used in conjunction
with other Sudan dyes, which are typically red or black and used for staining fats.

This document provides detailed protocols for the preparation of Light Green SF Yellowish, a
common green counterstain, and a general protocol for the preparation of fat-soluble Sudan
dyes, using Sudan Il as a primary example. These protocols are intended for researchers,
scientists, and drug development professionals.

Application Notes and Protocols: Light Green SF
Yellowish

Light Green SF Yellowish is a water-soluble triarylmethane dye frequently used as a
counterstain in various histological staining methods, including in conjunction with fat-soluble
dyes like Sudan Il for botanical preparations.[1] It provides a green background, enhancing the
contrast of the primary stain.

Quantitative Data Summary: Light Green SF Yellowish
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Parameter Value Solvents & Conditions
Synonyms Acid Green 5, Pencil Green SF

C.l. Number 42095

Molecular Formula C37H34N2Na209S3

Molecular Weight 792.86 g/mol

Absorption Maximum (Amax) 629-634 nm, 428 nm In aqueous solution
Solubility ~20% (W/v) Water[2]

~20% (wiv) Ethanol[2]

Stock Solution Conc. 0.1% - 1% (w/v) Aqueous

Working Solution Conc.

Aqueous with Glacial Acetic

0.1% (wiv) Acid
ci

Stability (Powder)

Tightly sealed, 15°C to 25°C,

Years (if stored properl
( properly) dry, dark place[3]

Stability (Stock Solution)

Tightly sealed, protected from

Months (if stored properly) ]
light

Experimental Protocol: Preparation of Light Green SF
Yellowish Staining Solution

This protocol describes the preparation of a 0.1% Light Green SF Yellowish staining solution.

Materials:

Light Green SF Yellowish powder (C.l. 42095)

Distilled or deionized water

Glacial Acetic Acid

Glass beaker
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Graduated cylinder

Magnetic stirrer and stir bar (optional)

Filter paper (e.g., Whatman No. 1)

Funnel

Amber glass storage bottle

Procedure:

Weighing the Dye: Accurately weigh 0.1 g of Light Green SF Yellowish powder and place it
into a clean glass beaker.

o Dissolving the Dye: Add 100 mL of distilled or deionized water to the beaker.[3]

e Mixing: Place the beaker on a magnetic stirrer and mix until the dye is completely dissolved.
Alternatively, swirl the beaker manually.

 Acidification: Add 0.2 mL of glacial acetic acid to the solution.[3] This helps to improve the
staining characteristics.

« Filtration: Filter the solution through filter paper to remove any undissolved patrticles or
impurities.[3]

o Storage: Transfer the filtered solution into a clearly labeled amber glass bottle and store at
room temperature, protected from light.
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Step 1: Weighing Step 2: Dissolving Step 3: Mixing Step 4: Acidification Step 5: Filtration Step 6: Storage

Weigh 0.1 g of Transfer Add 100 mL of Proceed Stir until Proceed Add 0.2 mL of Proceed . Final Product Store in an
Light Green SF Yellowish Powder T Distilled Water Completely Dissolved Glacial Acetic Acid MGieanesation [ Amber Bottle
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Part A: Stock Solution Preparation
Combine 0.5 g Sudan Il
and 100 mL 99% Isopropanol

Seal and Mix for
Several Hours

Let Stand for 24 hours
to Settle

1
Use Supernatant
1

Part B: Working

Solution Preparation

Decant 6 mL of
Saturated Supernatant

Add 4 mL of
Distilled Water

Incubate for
5-10 Minutes

Filter Immediately
Before Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13729522#preparing-sudan-green-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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